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Compound of Interest

Compound Name: 4-Bromopentanoic acid

Cat. No.: B3240973 Get Quote

An in-depth exploration of the synthesis, properties, and applications of 4-brominated

carboxylic acids for researchers, scientists, and drug development professionals.

Introduction
4-Brominated carboxylic acids are a class of organic compounds that feature a bromine atom

at the fourth carbon position relative to the carboxyl group. This unique structural motif imparts

specific chemical reactivity, making them valuable intermediates in a wide range of

applications, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.

The presence of both a reactive bromine atom and a versatile carboxylic acid functional group

allows for a multitude of chemical transformations, enabling the construction of complex

molecular architectures. This technical guide provides a comprehensive overview of the

discovery, history, synthesis, and key applications of 4-brominated carboxylic acids, with a

focus on providing practical experimental details and comparative data for laboratory and

industrial use.

Historical Perspective: The Evolution of
Bromination Techniques
The introduction of a bromine atom onto a carboxylic acid backbone has been a subject of

study for over a century. While early methods like the renowned Hell-Volhard-Zelinsky reaction,

developed in 1881, provided a robust route to α-brominated (2-position) carboxylic acids, the

selective synthesis of 4-brominated analogues required the development of alternative
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strategies.[1] The Hunsdiecker reaction, a decarboxylative halogenation, offered a pathway to

alkyl halides from carboxylic acids and has been a subject of historical interest in the broader

context of halodecarboxylation.[2] However, for the specific synthesis of 4-brominated

carboxylic acids, modern organic chemistry has relied on building-block approaches, starting

with molecules that already contain the desired bromine substitution pattern or employing

regioselective reactions on suitable precursors.

Synthetic Methodologies
The synthesis of 4-brominated carboxylic acids is highly dependent on the nature of the carbon

skeleton (aliphatic vs. aromatic). This section details the most common and effective methods

for preparing two representative examples: 4-bromobutyric acid and 4-bromobenzoic acid.

Synthesis of 4-Bromobutyric Acid
The most prevalent and efficient method for the synthesis of 4-bromobutyric acid is the ring-

opening reaction of γ-butyrolactone with hydrogen bromide (HBr).

Reaction Scheme:

Caption: General workflow for the synthesis of 4-bromobenzoic acid.

Quantitative Data
This section provides a summary of the key physical and spectroscopic properties of 4-

bromobutyric acid and 4-bromobenzoic acid.

Table 1: Physical Properties of 4-Brominated Carboxylic Acids
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Property 4-Bromobutyric Acid 4-Bromobenzoic Acid

Molecular Formula C₄H₇BrO₂ C₇H₅BrO₂

Molecular Weight 167.00 g/mol 201.02 g/mol

Appearance
White to pale yellow crystalline

solid
Colorless to red crystals

Melting Point 32-33 °C 252-254 °C

Boiling Point 128-131 °C @ 11 mmHg Decomposes

Solubility
Soluble in ethanol and ether;

slightly soluble in water.

Soluble in ethanol and ether;

slightly soluble in hot water.

Table 2: Spectroscopic Data for 4-Bromobutyric Acid

Spectroscopy Data

¹H NMR (CDCl₃, 400 MHz)

δ 2.19 (quint, 2H, J=6.4 Hz, BrCH₂CH₂), 2.58 (t,

2H, J=4.2 Hz, CH₂COOH), 3.48 (t, 2H, J=3.2

Hz, BrCH₂)

¹³C NMR (CDCl₃, 100 MHz)
δ 27.36 (BrCH₂CH₂), 32.11 (BrCH₂), 32.38

(Br(CH₂)₂CH₂), 178.58 (COOH)

IR (NaCl, cm⁻¹) 1711 (C=O), 3046 (O-H)

Table 3: Spectroscopic Data for 4-Bromobenzoic Acid
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Spectroscopy Data

¹H NMR (DMSO-d₆, 400 MHz)
δ 7.70 (d, 2H, J=8.6 Hz, Ar-H), 7.86 (d, 2H,

J=8.6 Hz, Ar-H), 13.16 (s, 1H, COOH)

¹³C NMR (DMSO-d₆, 100 MHz) δ 127.1, 130.2, 131.5, 131.9, 166.8

IR (KBr, cm⁻¹)
~3000 (O-H), ~1680 (C=O), ~1600, ~1480 (C=C

aromatic)

Mass Spec (EI)
m/z 200/202 (M⁺), 183/185 (M-OH)⁺, 155/157

(M-COOH)⁺, 76 (C₆H₄)⁺

Applications in Drug Development and Beyond
The dual functionality of 4-brominated carboxylic acids makes them highly valuable synthons in

the development of new chemical entities.

Pharmaceuticals: 4-Brominated carboxylic acids and their derivatives are key intermediates

in the synthesis of a variety of active pharmaceutical ingredients (APIs). For instance, 4-

bromobutyric acid is used in the development of anticancer and antiviral agents. It also

serves as a precursor for the synthesis of inhibitors of autotaxin (ENPP2), an enzyme

implicated in fibrosis and cancer metastasis. 4-Bromobenzoic acid is a building block for anti-

inflammatory drugs, analgesics, and antifungal agents like anidulafungin.

Agrochemicals: These compounds are utilized in the synthesis of pesticides and herbicides.

For example, 4-bromobenzoic acid is a precursor to p-bromoxynil, a selective herbicide.

Materials Science: 4-Bromobutyric acid is employed in the stabilization of perovskite

quantum dots, enhancing their stability and luminous efficiency for applications in

optoelectronics. 4-Bromobenzoic acid is used in the production of specialty polymers and

liquid crystals.

Conclusion
4-Brominated carboxylic acids represent a versatile and important class of chemical

intermediates. While their discovery is rooted in the broader history of halogenated organic

compounds, modern synthetic methods have enabled their efficient and high-yielding
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production. The detailed experimental protocols and comprehensive data presented in this

guide are intended to facilitate their synthesis and application in research and development. As

the demand for novel pharmaceuticals, advanced materials, and effective agrochemicals

continues to grow, the utility of 4-brominated carboxylic acids as key building blocks is poised

to expand further, driving innovation across multiple scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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